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Cat. No.: B077816 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction
Delphinidin is a water-soluble anthocyanidin, a class of flavonoid pigments responsible for the

blue, purple, and red coloration in many fruits, flowers, and vegetables.[1][2] It is commonly

found in butterfly pea flowers, pomegranates, Concord grapes, and various berries.[1][3] Like

other anthocyanidins, delphinidin exhibits halochromic properties, meaning its color is

dependent on the pH of its environment.[1][3] This characteristic makes it an excellent

candidate for a natural, non-toxic, and biodegradable pH indicator.[4][5]

In acidic solutions, delphinidin appears red, transitioning to purple and magenta in neutral

conditions, and blue to greenish-yellow in alkaline environments.[1][6] This color-changing

behavior is due to pH-dependent structural transformations in the molecule.[2][7] The stability

of delphinidin is highest under acidic conditions, with instability increasing in neutral and

alkaline solutions.[1] These application notes provide a comprehensive overview, quantitative

data, and detailed protocols for the extraction and use of delphinidin as a natural pH indicator

in a laboratory setting.

Principle of Operation: The Chemistry of Color
Change
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The vibrant color changes of delphinidin are a direct result of reversible structural

modifications to its flavylium ion backbone in response to shifts in hydrogen ion concentration.

[8][9] At a very low pH, the molecule exists predominantly as the red-colored flavylium cation.

[1][10] As the pH increases, the molecule undergoes a series of transformations, leading to

different molecular forms with distinct colors.

Low pH (pH < 3): The flavylium cation form is stable, imparting a red or pink color.[9]

Mid-range pH (pH 4-6): The flavylium cation undergoes hydration, leading to the formation of

the colorless carbinol pseudobase and its tautomer, the chalcone.[1][10][11]

Neutral to Alkaline pH (pH 7-10): Deprotonation of the hydroxyl groups on the flavylium

backbone results in the formation of blue-colored neutral and anionic quinonoidal bases.[1]

[10]

High Alkaline pH (pH > 11): Further transformation and potential degradation can lead to the

formation of yellow chalcones and other degradation products.[1][7]

These equilibria are key to delphinidin's function as a pH indicator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b077816?utm_src=pdf-body
https://www.sciensage.info/index.php/JASR/article/download/55/731
https://medcraveonline.com/MSEIJ/MSEIJ-07-00227.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969030/
https://www.researchgate.net/publication/359742910_Chemistry_and_Pharmacological_Actions_of_Delphinidin_a_Dietary_Purple_Pigment_in_Anthocyanidin_and_Anthocyanin_Forms
https://medcraveonline.com/MSEIJ/MSEIJ-07-00227.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969030/
https://www.researchgate.net/publication/359742910_Chemistry_and_Pharmacological_Actions_of_Delphinidin_a_Dietary_Purple_Pigment_in_Anthocyanidin_and_Anthocyanin_Forms
https://pmc.ncbi.nlm.nih.gov/articles/PMC8750456/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969030/
https://www.researchgate.net/publication/359742910_Chemistry_and_Pharmacological_Actions_of_Delphinidin_a_Dietary_Purple_Pigment_in_Anthocyanidin_and_Anthocyanin_Forms
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969030/
https://www.researchgate.net/figure/A-Color-changing-mechanism-of-anthocyanin-in-response-to-various-pH-B-Antioxidant-or_fig2_353853309
https://www.benchchem.com/product/b077816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic (pH < 3)

Mid-Range (pH 4-6) Alkaline (pH 8-10)

High Alkaline (pH > 11)

Flavylium Cation (Red)

Carbinol Pseudobase (Colorless)

 Hydration (pH increase)

Quinonoidal Base (Blue)

 Deprotonation (pH increase) Dehydration (pH decrease)

Chalcone (Colorless)

 Tautomerization Tautomerization

 Protonation (pH decrease)

Chalcone (Yellow)

 Transformation (pH increase)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Extraction

Indicator Formulation

Application

Weigh Dried
Butterfly Pea Flowers

Add Flowers to Hot Water
(Steep for 5-10 min)

Boil Deionized Water

Cool and Filter Solution

Store Liquid Indicator
(Refrigerated, Dark)

Impregnate Filter Paper
& Air Dry

Add Liquid Indicator
to Sample

Store pH Test Strips
(Sealed, Dark)

Dip Test Strip
into Sample

Compare Color to
Reference Chart

Estimate Sample pH

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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